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Compound of Interest

Compound Name: 1,2,3,5,7-Pentachloronaphthalene

Cat. No.: B3061118

An In-Depth Technical Guide to 1,2,3,5,7-Pentachloronaphthalene

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and experimental analysis of 1,2,3,5,7-Pentachloronaphthalene, a
specific congener of polychlorinated naphthalenes (PCNSs). This document is intended for
researchers, scientists, and professionals in the fields of environmental science, toxicology, and
drug development.

Molecular Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
1,2,3,5,7-pentachloronaphthalene.[1] Its chemical structure consists of a naphthalene bicyclic
aromatic ring with five chlorine atoms substituted at the 1, 2, 3, 5, and 7 positions.
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Caption: Molecular structure of 1,2,3,5,7-Pentachloronaphthalene.

Physicochemical and Toxicological Data

A summary of the key quantitative data for 1,2,3,5,7-Pentachloronaphthalene is presented in
the table below. This information is critical for understanding its environmental fate, transport,
and potential biological interactions.
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Property Value Reference
Molecular Formula C10HsCls [1]
Molecular Weight 300.4 g/mol [1]
CAS Number 53555-65-0 [1]
Monoisotopic Mass 297.867739 Da [1]
XLogP3 6.4 [1]

) Standard non-polar: 2131;
Kovats Retention Index ) [1]
Semi-standard non-polar: 2145

Experimental Protocols

Detailed methodologies for the synthesis and a key environmental study of 1,2,3,5,7-
Pentachloronaphthalene are provided below.

Synthesis of 1,2,3,5,7-Pentachloronaphthalene (PeCN52)

The synthesis of 1,2,3,5,7-Pentachloronaphthalene (designated as PeCN52 in some
literature) is a multi-step process.[2]

Protocol:

o Chlorine Addition: 1-Chloronaphthalene is treated with chlorine in a chloroform (CHCI3)
solution. This reaction leads to the formation of 1,1,2,3,4-pentachloro-1,2,3,4-
tetrahydronaphthalene.

o Dehydrochlorination: The resulting pentachloro-tetrahydronaphthalene undergoes double
dehydrochlorination with sodium hydroxide (NaOH) in boiling ethanol to yield 1,2,3-
trichloronaphthalene.

o Sulfonation and Chlorination: The 1,2,3-trichloronaphthalene is then sulfonated, followed by
a reaction with thionyl chloride (SOCIz2).

o Final Reaction: The resulting 1,2,3-trichloronaphthalene-5,7-disulfochloride is reacted with
hexachlorocyclopentadiene to produce the final product, 1,2,3,5,7-
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Caption: Synthesis workflow for 1,2,3,5,7-Pentachloronaphthalene.

Environmental Fate and Effects Study: Food Chain
Transfer

A study investigated the transfer and effects of 1,2,3,5,7-pentachloronaphthalene in an
experimental aquatic food chain.[2] The experiment aimed to determine the bioconcentration
from water to worms and subsequent biomagnification from worms to fish.

Experimental Protocol:

Test Organisms and Medium: The oligochaete worm Lumbriculus variegatus and rainbow
trout (Oncorhynchus mykiss) were used. The test medium was prepared to sustain the
organisms.

Passive Dosing System: A passive dosing system was employed to expose the worms to
constant dissolved concentrations of 1,2,3,5,7-pentachloronaphthalene. This involved
adding the medium to passive dosing jars and allowing the system to equilibrate for 24
hours.

Worm Exposure:Lumbriculus variegatus were introduced to the equilibrated passive dosing
jars for bioconcentration analysis.

Fish Exposure and Biomagnification: Rainbow trout were individually exposed to the
contaminated worms. The dietary intake of the contaminated worms by the fish was
monitored to calculate the biomagnification factor (BMF).

Toxicity and Detoxification Analysis: The study also explored potential toxic effects on the
trout, including survival, growth, and liver somatic index. Detoxification processes were
investigated by measuring the transcript levels of genes encoding for the ABCBL1 transporter
and the biotransformation enzyme CYP1ALl.[2]
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Caption: Experimental workflow for the food chain transfer study.

Applications in Research

1,2,3,5,7-Pentachloronaphthalene serves as a crucial standard for environmental testing and
research.[3] Studies involving this compound are vital for understanding the biomagnification
and potential health effects of polychlorinated naphthalenes.[2] For instance, research has
been conducted to determine the concentrations of this pollutant in human placental tissue,
highlighting its relevance to human health risk assessment.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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